{2-[(4-Methylpyrimidin-2-yl)amino]-1,3-thiazol-4-yl}acetic acid

• Molecular Formula: C10H10N4O2S
• Molecular Weight: 250.28 g/mol
• SMILES: CC1=NC(=NC=C1)NC2=NC(=CS2)CC(=O)O
• InChI: InChI=1S/C10H10N4O2S/c1-6-2-3-11-9(12-6)14-10-13-7(5-17-10)4-8(15)16/h2-3,5H,4H2,1H3,(H,15,16)(H,11,12,13,14)
• InChIKey: YZWNOWBKRDWYLW-UHFFFAOYSA-N

{2-[(4-Methylpyrimidin-2-yl)amino]-1,3-thiazol-4-yl}acetic acid Procurement Guide

{2-[(4-Methylpyrimidin-2-yl)amino]-1,3-thiazol-4-yl}acetic acid (CAS 1248907-90-5) is a heterocyclic acetic acid derivative that combines a 4-methylpyrimidin-2-ylamino moiety with a thiazole-4-acetic acid scaffold. It falls within the class of thiazolyl- and pyrimidinyl-acetic acid CRTH2 (Chemoattractant Receptor-homologous molecule expressed on Th2 cells) receptor ligands, as disclosed in patent WO2007062677 [1]. Commercial suppliers list this compound at 95% purity with a molecular formula C₁₀H₁₀N₄O₂S (MW 250.28 g/mol), a calculated LogP of 1.61, and a topological polar surface area (TPSA) of 88 Ų . The 4-methyl substitution on the pyrimidine ring distinguishes it from unsubstituted pyrimidine analogs and positions it as a distinct chemical entity for structure-activity relationship (SAR) studies and lead optimization campaigns.

Target class CRTH2 receptor ligand SAR and lead optimization studies

Key differentiator 4-Methylpyrimidine substitution distinguishes from des-methyl analogs

IP position Within WO2007062677 Markush claims for thiazoleacetic acid CRTH2 modulators

• [1] Ulven T, Frimurer TM, Rist Ø. Thiazolyl- and pyrimidinyl-acetic acids and their use as CRTH2 receptor ligands. Patent WO2007062677A1, published 07.06.2007. View Source

Why Generic Substitution Fails

Within the thiazole-acetic acid chemotype, even minor structural modifications—such as the presence or position of a methyl group on the pyrimidine ring, the nature of the heterocyclic linker, or the attachment point of the acetic acid moiety—produce substantial shifts in CRTH2 receptor affinity, selectivity, and physicochemical profile. The 4-methylpyrimidin-2-ylamino substitution in this compound creates a specific hydrogen-bond donor/acceptor arrangement and a characteristic steric/electronic environment that direct analogs lacking the methyl group (e.g., {2-[(pyrimidin-2-yl)amino]-1,3-thiazol-4-yl}acetic acid) or bearing alternative substituents cannot replicate [1]. Consequently, generic substitution without confirmatory equivalence testing risks compromising SAR reproducibility, target engagement, and downstream in vivo outcomes. The quantitative evidence below delineates exactly where this compound diverges from its closest comparators.

Des-methyl analog

Methyl deletion reduces lipophilicity (~0.5 log units) and may alter CRTH2 binding, breaking SAR continuity.

4-Chloro pyrimidine analog

Identical TPSA but electron-withdrawing chloro introduces halogen bonding, shifting receptor interaction profile.

5-Acetic acid regioisomer

C5 attachment changes carboxylate geometry; reported >10-fold affinity differences confound pharmacology.

• [1] Grimstrup M, Receveur JM, Rist Ø, Frimurer TM, Nielsen PA, Mathiesen JM, Högberg T. Exploration of SAR features by modifications of thiazoleacetic acids as CRTH2 antagonists. Bioorg Med Chem Lett. 2010;20:1638-1641. PMID: 20137942. View Source

Quantitative Differentiation Evidence

Lipophilicity Enhancement by 4-Methyl Group

The measured or calculated n-octanol/water partition coefficient (LogP) of {2-[(4-methylpyrimidin-2-yl)amino]-1,3-thiazol-4-yl}acetic acid is 1.61 . While a direct experimental LogP for the des-methyl analog {2-[(pyrimidin-2-yl)amino]-1,3-thiazol-4-yl}acetic acid has not been reported in the same study, the methyl group contribution to LogP for aromatic nitrogen heterocycles is well-established (ΔLogP ≈ +0.5). Applying this increment yields an estimated LogP of ~1.1 for the des-methyl analog, giving a quantified lipophilicity enhancement of approximately 0.5 log units for the target compound.

Lipophilicity shift

Class-level inference

ΔLogP ≈ +0.5 (methyl vs. H)

Supports lipophilicity screening for permeability studies

Vendor-calculated LogP; methyl increment from literature consensus

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 1.61 (calculated, Leyan vendor data)
Comparator Or Baseline	Des-methyl analog {2-[(pyrimidin-2-yl)amino]-1,3-thiazol-4-yl}acetic acid: estimated LogP ≈ 1.1 (based on ΔLogP for aromatic methyl substitution)
Quantified Difference	ΔLogP ≈ +0.5 (target more lipophilic)
Conditions	Calculated LogP; vendor specification sheet (Leyan) for target; methyl increment derived from literature consensus for pyrimidine systems.

Why This Matters

Higher lipophilicity can improve membrane permeability and oral absorption potential, a critical differentiator when selecting a compound for in vivo pharmacokinetic studies or blood-brain barrier penetration assessments.

Polar Surface Area & H-Bonding: Methyl vs. Chloro

The target compound possesses 2 hydrogen-bond donors and 6 hydrogen-bond acceptors, yielding a TPSA of 88 Ų . In contrast, the 4-chloro analog {2-[(4-chloropyrimidin-2-yl)amino]-1,3-thiazol-4-yl}acetic acid retains the same H-donor/acceptor count and is predicted to have a TPSA of 88 Ų as well. However, the chlorine atom introduces additional polarizability and potential for halogen bonding, which can alter binding interactions at the CRTH2 receptor without changing the global polarity descriptors. Thus, the target compound offers a distinct electronic profile (electron-donating methyl vs. electron-withdrawing chloro) while maintaining identical hydrogen-bond capacity.

Electronic vs. steric probe

Class-level inference

TPSA 88 Ų (identical); σₚ -0.17 (methyl) vs. 0.23 (chloro)

Enables deconvolution of electronic contribution to binding

Predicted TPSA parity; halogen bonding risk excluded

Evidence Dimension	TPSA and H-bond donor/acceptor count
Target Compound Data	TPSA = 88 Ų; H-donors = 2; H-acceptors = 6
Comparator Or Baseline	4-Chloro analog: TPSA ≈ 88 Ų; H-donors = 2; H-acceptors = 6 (predicted)
Quantified Difference	TPSA difference ≈ 0 Ų; electronic nature differs (methyl σₚ = -0.17 vs. chloro σₚ = 0.23)
Conditions	Calculated TPSA values (Leyan for target; prediction for chloro analog based on equivalent heteroatom count).

Why This Matters

Identical TPSA but different electronic character enables researchers to deconvolute steric/electronic contributions to receptor binding, making the target compound a superior tool for SAR exploration where halogen bonding is undesirable.

Conformational Flexibility of 4- vs. 5-Regioisomer

The target compound features 4 rotatable bonds, as reported in the vendor specification . The regioisomeric {2-[(4-methylpyrimidin-2-yl)amino]-1,3-thiazol-5-yl}acetic acid also contains 4 rotatable bonds, but the different attachment point of the acetic acid side chain alters the spatial orientation of the carboxylate relative to the heterocyclic core. This positional isomerism modulates the distance and angle between the acidic moiety and the pyrimidine ring, which directly impacts the ability to simultaneously engage key CRTH2 receptor residues. The 4-acetic acid isomer (target compound) places the carboxylate in a geometry distinct from the 5-isomer, as evidenced by different SMILES strings and predicted 3D conformations.

Regioisomer impact

Reported context

C4 vs. C5 acetic acid; >10-fold affinity shift reported

Regioisomer confirmation critical for reproducible binding data

Grimstrup et al. 2010; class-level SAR observation

Evidence Dimension	Number of rotatable bonds and carboxylic acid attachment point
Target Compound Data	Rotatable bonds = 4; acetic acid attached at thiazole C4
Comparator Or Baseline	5-Acetic acid regioisomer: rotatable bonds = 4; acetic acid attached at thiazole C5
Quantified Difference	Rotatable bond count identical; spatial orientation of carboxylate differs (C4 vs. C5 connectivity). Experimentally, regioisomeric thiazole acetic acids exhibit >10-fold differences in CRTH2 binding affinity (class-level observation from Grimstrup et al., 2010 [1]).
Conditions	Structural comparison based on SMILES; affinity trend from published SAR of thiazoleacetic acid CRTH2 antagonists.

Why This Matters

The defined regioisomer ensures reproducible interaction with the CRTH2 binding pocket; procurement of the incorrect regioisomer (5-acetic acid) could lead to dramatically reduced potency and confounded biological data.

• [1] Grimstrup M, Receveur JM, Rist Ø, Frimurer TM, Nielsen PA, Mathiesen JM, Högberg T. Exploration of SAR features by modifications of thiazoleacetic acids as CRTH2 antagonists. Bioorg Med Chem Lett. 2010;20:1638-1641. PMID: 20137942. View Source

Patent Scope vs. Non-Patented Analogs

Patent WO2007062677A1 [1] explicitly claims thiazolyl- and pyrimidinyl-acetic acids, including compounds wherein the thiazole ring is substituted by a pyrimidin-2-ylamino group. The target compound falls squarely within the Markush structure of claim 1 and is therefore a protected chemotype for CRTH2 receptor modulation. Many structurally similar thiazole-acetic acids lacking the pyrimidine-amino linkage (e.g., simple 2-aryl-thiazole-4-acetic acids) are not covered by this patent family, giving the target compound a unique IP position. This patent protection signals that the compound, or its direct derivatives, have been validated as CRTH2 ligands by the inventors and may offer a freedom-to-operate advantage for organizations pursuing CRTH2-targeted therapies.

Patent landscape

Supporting evidence

Covered by WO2007062677 (Markush); non-pyrimidinyl analogs not covered

Suggests prior biological validation of chemotype

FTO analysis may be required for commercial programs

Evidence Dimension	Patent coverage of chemotype
Target Compound Data	Covered by WO2007062677A1 Markush claims (pyrimidin-2-ylamino-thiazole-acetic acid scaffold)
Comparator Or Baseline	Simpler 2-phenyl-thiazole-4-acetic acid derivatives: not covered by WO2007062677A1
Quantified Difference	Binary (covered vs. not covered); compound falls within the granted patent scope.
Conditions	Patent claim analysis; Markush structure defined in claim 1 of WO2007062677A1.

Why This Matters

Patent inclusion suggests prior biological validation and provides a defensible IP position for commercial development, making this compound a strategically preferable starting point for medicinal chemistry programs versus non-patented alternatives.

• [1] Ulven T, Frimurer TM, Rist Ø. Thiazolyl- and pyrimidinyl-acetic acids and their use as CRTH2 receptor ligands. Patent WO2007062677A1, claim 1, published 07.06.2007. View Source

Recommended Application Scenarios

CRTH2 Lead Optimization with Methyl-Pyrimidine Scaffold

For medicinal chemistry teams developing CRTH2 antagonists, this compound serves as a direct starting point for SAR exploration around the pyrimidine 4-position. Its 4-methyl group enhances lipophilicity (LogP 1.61) relative to the des-methyl analog, which can improve membrane permeability in cell-based assays . The scaffold is explicitly protected under WO2007062677, offering IP clarity for lead series development [1].

Physicochemical Comparison of Pyrimidine Analogs

The defined TPSA (88 Ų) and H-bond donor/acceptor profile, combined with the absence of halogen atoms, make this compound an ideal reference standard for dissecting electronic versus steric effects in receptor binding. Researchers can systematically compare this methyl-substituted derivative with the 4-chloro or unsubstituted pyrimidine analogs to map the contribution of lipophilicity and polarizability to CRTH2 affinity .

Synthetic Intermediate for CRTH2 Compound Libraries

With a commercial purity of 95% and well-defined physicochemical properties (MW 250.28, 4 rotatable bonds), this compound is a reliable building block for parallel synthesis of amide, ester, or heterocyclic derivatives targeting the CRTH2 receptor . Its inclusion in the WO2007062677 patent family [1] ensures that library compounds derived from it remain within a biologically validated chemical space.

Regioisomer-Specific Biological Studies

Because the 4-acetic acid regioisomer exhibits distinct binding geometry from the 5-acetic acid isomer, procurement of the correct regioisomer is critical for reproducible pharmacology. This compound's unambiguous C4 attachment, confirmed by SMILES and vendor specification , eliminates the risk of regioisomeric impurity that could confound dose-response relationships [2].

Application

Selection Property

Validation Focus

CRTH2 lead optimization

Methyl-pyrimidine lipophilicity profile

Cell-based permeability and binding assays

Pyrimidine analog SAR comparison

TPSA-matched electronic variation (methyl vs. chloro/H)

Binding selectivity and electronic parameter mapping

CRTH2-focused library synthesis

95% purity building block with defined rotatable bonds

Library integrity and patent-aligned chemical space

Regioisomer-controlled pharmacology

C4 acetic acid regioisomeric identity

Regioisomer-confirmed dose-response and binding geometry

• [1] Ulven T, Frimurer TM, Rist Ø. Thiazolyl- and pyrimidinyl-acetic acids and their use as CRTH2 receptor ligands. Patent WO2007062677A1, published 07.06.2007. View Source
• [2] Grimstrup M, Receveur JM, Rist Ø, Frimurer TM, Nielsen PA, Mathiesen JM, Högberg T. Exploration of SAR features by modifications of thiazoleacetic acids as CRTH2 antagonists. Bioorg Med Chem Lett. 2010;20:1638-1641. PMID: 20137942. View Source